![molecular formula C18H16BrN3O2S B305934 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide](/img/structure/B305934.png)
2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide
Overview
Description
2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide is a compound that has gained attention in the scientific community due to its potential application in various fields. This compound is a sulfhydryl-containing molecule that has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide is not fully understood. However, it has been suggested that the compound may act by inhibiting enzymes involved in the inflammatory response and cancer cell proliferation. It has also been shown to have antimicrobial properties.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit microbial growth. Additionally, this compound has been shown to have a low toxicity profile.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide in lab experiments is its low toxicity profile. This compound has also shown promising results in various fields, making it a versatile molecule for scientific research. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability in vivo.
Future Directions
There are many future directions for the study of 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide. One potential direction is the development of novel drug formulations that improve the solubility and bioavailability of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Finally, this compound may also have potential applications in the development of biosensors and fluorescent probes.
Synthesis Methods
The synthesis of 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide involves the reaction of 4-bromobenzoyl chloride with 5-amino-1,3,4-oxadiazole-2-thiol in the presence of triethylamine. The resulting product is then reacted with N-(1-phenylethyl)acetamide in the presence of triethylamine and DMF. The final product is obtained after purification using column chromatography.
Scientific Research Applications
2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide has been studied extensively for its potential application in various fields. It has shown promising results in the treatment of cancer, inflammation, and microbial infections. This compound has also been studied for its potential use as a fluorescent probe and in the development of biosensors.
properties
Molecular Formula |
C18H16BrN3O2S |
|---|---|
Molecular Weight |
418.3 g/mol |
IUPAC Name |
2-[[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(1-phenylethyl)acetamide |
InChI |
InChI=1S/C18H16BrN3O2S/c1-12(13-5-3-2-4-6-13)20-16(23)11-25-18-22-21-17(24-18)14-7-9-15(19)10-8-14/h2-10,12H,11H2,1H3,(H,20,23) |
InChI Key |
LCXXWOWTPAMSMB-UHFFFAOYSA-N |
SMILES |
CC(C1=CC=CC=C1)NC(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)Br |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide](/img/structure/B305852.png)
![2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-bromo-3-methylphenyl)acetamide](/img/structure/B305854.png)
![2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-fluoro-2-methylphenyl)acetamide](/img/structure/B305855.png)
![(5E)-5-[(1-ethyl-1H-indol-3-yl)methylidene]-3-(4-methylbenzyl)imidazolidine-2,4-dione](/img/structure/B305867.png)
![4-(2,5-dimethyl-3-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzonitrile](/img/structure/B305870.png)
![5-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylene}-3-(4-methylbenzyl)-2,4-imidazolidinedione](/img/structure/B305871.png)
![2-[(2-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)methyl]benzonitrile](/img/structure/B305874.png)
![5-[3-(Benzyloxy)-4-methoxybenzylidene]-3-(4-methylbenzyl)-2,4-imidazolidinedione](/img/structure/B305875.png)
![2-(2-methoxy-6-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide](/img/structure/B305876.png)